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Compound Name: Vipoglanstat

Cat. No.: B10830976

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vipoglanstat (also known as Bl 1029539 and GS-248) is a potent and selective, orally active
small molecule inhibitor of microsomal prostaglandin E synthase-1 (MPGES-1).[1][2] mMPGES-1
is a key enzyme in the inflammatory cascade, responsible for the conversion of prostaglandin
H2 (PGHZ2) to prostaglandin E2 (PGEZ2).[2] By selectively inhibiting mPGES-1, Vipoglanstat
effectively reduces the production of the pro-inflammatory mediator PGE2. A notable feature of
its mechanism is the potential shunting of the PGH2 substrate towards the synthesis of other
prostaglandins, such as the vasodilatory and anti-platelet aggregator prostacyclin (PGI2).[2]
This targeted action makes Vipoglanstat a valuable tool for investigating the roles of PGE2 in
various physiological and pathological processes, including inflammation, pain, and cancer,
with a potentially improved safety profile compared to non-steroidal anti-inflammatory drugs
(NSAIDs) that inhibit upstream cyclooxygenase (COX) enzymes.

These application notes provide detailed protocols for the preparation and use of Vipoglanstat
in cell culture experiments, focusing on the inhibition of PGEZ2 production in a relevant cell
model and the assessment of cell viability.

Physicochemical and Solubility Data

A clear understanding of Vipoglanstat's properties is crucial for accurate and reproducible
experimental results. The following table summarizes its key characteristics.
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Property Value Reference(s)
Synonyms Bl 1029539, GS-248 [1112]
Molecular Formula C30H34Cl2FsNs03
Molecular Weight 678.52 g/mol
CAS Number 1360622-01-0
In Vitro ICso (cell-free) ~1nM [1][3]
Ex Vivo ICso (human whole
<0.5 nM [21[4]
blood)
N Soluble in DMSO (=150
Solubility
mg/mL)
Appearance Crystalline solid

Signaling Pathway of Vipoglanstat Action

Vipoglanstat targets the terminal enzyme mPGES-1 in the arachidonic acid cascade. The
diagram below illustrates the mechanism of action.
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PGE2
(Pro-inflammatory)

. h . g Other Prostaglandin Prostacyclin (PGI2)
Alachideniciacid COGICO2 PEiRE2 Synthases (e.g., PGl Synthase) (Vasodilatory, Anti-aggregatory)

(Seed A549 cells in 96-well plates)

Vipoglanstat mPGES-1

Incubate for 24h

Gtimulate with IL-13 (1-10 ng/mL) for 249

Treat with Vipoglanstat (dose-response)

Incubate for 24h

Collect supernatant

Cell Viability Assay

HEISZI ST (e.g., CellTiter-Glo)

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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